Cas no 55343-62-9 (2-Propyn-1-ol, 1-(dihydrogen phosphate))

• Product Name: 2-Propyn-1-ol, 1-(dihydrogen phosphate)
• CAS No: 55343-62-9
• MF: C₃H₅O₄P
• MW: 136.043162107468
• CID: 5680927
• Update Time: 2025-05-20

2-Propyn-1-ol, 1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 1-(dihydrogen phosphate)

• Inchi： 1S/C3H5O4P/c1-2-3-7-8(4,5)6/h1H,3H2,(H2,4,5,6)
• InChI Key： SBUAYSSKTAGAGF-UHFFFAOYSA-N
• SMILES： C(OP(O)(O)=O)C#C

Experimental Properties

• Density: 1.557±0.06 g/cm3(Predicted)
• Boiling Point: 285.9±42.0 °C(Predicted)
• pka: 1.71±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on 2-Propyn-1-ol, 1-(dihydrogen phosphate)

Introduction to 2-Propyn-1-ol, 1-(dihydrogen phosphate) and Its Applications in Modern Chemical Research

2-Propyn-1-ol, 1-(dihydrogen phosphate), with the CAS number 55343-62-9, is a specialized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has found applications in various scientific domains, including drug synthesis, catalyst development, and biochemical interactions. The integration of the dihydrogen phosphate moiety into the propargyl alcohol backbone introduces novel functionalities that make this molecule a valuable asset in synthetic chemistry and material science.

The structural composition of 2-Propyn-1-ol, 1-(dihydrogen phosphate) is intriguing from a chemical perspective. The propargyl group (–C≡C–H) provides a reactive site for further functionalization, while the phosphate group (–PO₄H₂) enhances solubility and stability in aqueous environments. This dual functionality has been leveraged in the development of novel drug candidates and biochemical probes. Recent studies have highlighted its potential in modulating enzyme activity and as a precursor for more complex organic molecules.

In the realm of pharmaceutical research, 2-Propyn-1-ol, 1-(dihydrogen phosphate) has been explored for its role in synthesizing bioactive compounds. The propargyl alcohol moiety is particularly useful in constructing heterocyclic frameworks, which are prevalent in many pharmacologically active agents. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in metabolic pathways. The presence of the phosphate group not only aids in solubility but also contributes to the compound's ability to interact with biological targets through ionic or hydrogen bonding interactions.

One of the most exciting applications of 2-Propyn-1-ol, 1-(dihydrogen phosphate) is in the field of catalysis. The compound has been investigated as a ligand or intermediate in various catalytic processes, including cross-coupling reactions and asymmetric synthesis. Its ability to stabilize reactive intermediates and facilitate efficient transformations has made it a promising candidate for industrial applications. For example, recent advancements in transition metal catalysis have demonstrated the use of this compound in synthesizing complex organic molecules with high enantioselectivity.

The biochemical properties of 2-Propyn-1-ol, 1-(dihydrogen phosphate) have also been studied for their potential therapeutic benefits. Researchers have observed that derivatives of this compound exhibit antimicrobial and anti-inflammatory properties. These findings have spurred interest in developing new therapeutic agents based on its structural framework. Additionally, the compound's compatibility with biological systems makes it an excellent candidate for use in drug delivery systems, where it can be tailored to target specific cells or tissues.

From an industrial perspective, the production and utilization of 2-Propyn-1-ol, 1-(dihydrogen phosphate) contribute to advancements in green chemistry. The development of efficient synthetic routes that minimize waste and energy consumption aligns with global efforts to promote sustainable practices. Moreover, the compound's versatility allows for its integration into various chemical processes, enhancing overall efficiency and product quality.

The future prospects of 2-Propyn-1-ol, 1-(dihydrogen phosphate) are vast and multifaceted. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in shaping the future of chemical biology and pharmaceutical science. Its unique combination of reactivity and stability makes it an indispensable tool for scientists working on cutting-edge research projects.

In conclusion, 2-Propyn-1-ol, 1-(dihydrogen phosphate) (CAS no. 55343-62-9) is a remarkable compound with diverse applications across multiple scientific disciplines. Its structural features and functional properties make it an invaluable asset for researchers seeking innovative solutions in drug development, catalysis, and material science. As our understanding of its potential continues to grow, so too will its impact on advancing scientific knowledge and technological innovation.